Cas no 2227890-67-5 ((2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine)

• Product Name: (2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine
• CAS No: 2227890-67-5
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 5944976
• PubChem ID: 165684844
• Update Time: 2025-06-03

(2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine
• 2227890-67-5
• (2R)-1-[5-chloro-2-(difluoromethoxy)phenyl]propan-2-amine
• EN300-1957199

• Inchi： 1S/C10H12ClF2NO/c1-6(14)4-7-5-8(11)2-3-9(7)15-10(12)13/h2-3,5-6,10H,4,14H2,1H3/t6-/m1/s1
• InChI Key： OEEXUUCMPWLUPX-ZCFIWIBFSA-N
• SMILES： ClC1C=CC(=C(C=1)C[C@@H](C)N)OC(F)F

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine

Latest Research Briefing on (2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine (CAS: 2227890-67-5) in Chemical Biomedicine

The compound (2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine (CAS: 2227890-67-5) has recently garnered significant attention in the field of chemical biomedicine due to its potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its pharmacological properties, mechanism of action, and clinical relevance. The compound's unique structural features, including the chiral center at the 2-position and the difluoromethoxy group, contribute to its selective binding and metabolic stability, making it a promising candidate for further development.

Recent studies have elucidated the compound's interaction with specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo experiments demonstrate its high affinity for serotonin and dopamine transporters, suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. Furthermore, its metabolic profile, characterized by minimal hepatic clearance and high oral bioavailability, underscores its suitability for clinical use. These findings are supported by pharmacokinetic data from preclinical trials, which highlight its favorable safety and tolerability profile.

One of the most notable advancements is the compound's application in targeted drug delivery systems. Researchers have successfully conjugated (2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine with nanoparticles to enhance its blood-brain barrier penetration. This innovation addresses a critical challenge in treating central nervous system disorders and opens new avenues for precision medicine. Additionally, structural-activity relationship (SAR) studies have identified key modifications that optimize its therapeutic efficacy while minimizing off-target effects, paving the way for next-generation derivatives.

In conclusion, (2R)-1-5-chloro-2-(difluoromethoxy)phenylpropan-2-amine represents a breakthrough in chemical biomedicine, with its multifaceted pharmacological properties and clinical potential. Ongoing research aims to validate its efficacy in human trials and explore its broader therapeutic applications. This briefing underscores the importance of continued investment in its development, as it holds promise for addressing unmet medical needs in neuropharmacology and beyond.